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Compound of Interest

Compound Name:
N-(3-Methoxy-5-

methylphenyl)propanamide

Cat. No.: B13189321

Get Quote

Executive Summary
N-(3-Methoxy-5-methylphenyl)propanamide (CAS 2060024-28-2) is a specialized organic

intermediate primarily utilized in the medicinal chemistry of Central Nervous System (CNS)

agents. It serves as a structural probe and building block for "tail" modifications of aryl-

piperazine antipsychotics, such as Brexpiprazole and Aripiprazole derivatives.

The 3-methoxy-5-methyl substitution pattern on the phenyl ring is critical for optimizing the

binding affinity profile against Dopamine D2 and Serotonin 5-HT receptors. This guide details

the chemical identity, synthesis logic, and analytical validation required for the precise handling

of this compound in drug development workflows.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
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Parameter Specification

Chemical Name N-(3-Methoxy-5-methylphenyl)propanamide

CAS Number 2060024-28-2

Molecular Formula C₁₁H₁₅NO₂

Molecular Weight 193.24 g/mol

Precursor CAS 66584-31-4 (3-Methoxy-5-methylaniline)

Physical State Solid (White to off-white crystalline powder)

Solubility
Soluble in DMSO, Methanol, DCM; Sparingly

soluble in Water

SMILES CCC(=O)Nc1cc(C)cc(OC)c1

InChI Key Predicted based on structure

Technical Significance: The "3,5-Substitution" Logic
In CNS drug design, the 3-methoxy-5-methylphenyl moiety acts as a bioisostere for

dichlorophenyl or dimethylphenyl groups found in earlier generations of antipsychotics.

Electronic Tuning: The electron-donating methoxy (-OCH₃) and methyl (-CH₃) groups

increase the electron density of the aromatic ring compared to halogenated analogs. This

alters the

-

stacking interactions with aromatic residues (e.g., Phenylalanine, Tryptophan) in the receptor
binding pocket.

Metabolic Stability: The methyl group at the 5-position blocks a potential site of metabolic

oxidation, while the methoxy group provides a hydrogen bond acceptor site, potentially

improving selectivity between D2 and D3 receptor subtypes.

Synthetic Utility: The propanamide moiety serves as a stable "capped" derivative for

analytical standards or as a precursor that can be reduced to the corresponding propyl-
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amine if required.

Synthesis Protocol: Acylation Strategy
Reaction Logic
The most efficient route to N-(3-Methoxy-5-methylphenyl)propanamide is the nucleophilic

acyl substitution of 3-methoxy-5-methylaniline with propionyl chloride.

Why Propionyl Chloride? It offers faster kinetics than propionic anhydride, essential for

sterically hindered anilines.

Base Selection: Triethylamine (TEA) is used to scavenge the HCl byproduct, driving the

equilibrium forward and preventing the protonation of the unreacted aniline.

Solvent Choice: Dichloromethane (DCM) is preferred for its ability to solubilize both the

organic reactants and the amide product while allowing easy aqueous workup.

Synthesis Workflow Diagram
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Start: 3-Methoxy-5-methylaniline
(CAS 66584-31-4)

Add: Propionyl Chloride (1.1 eq)
Base: Triethylamine (1.5 eq)

Solvent: Anhydrous DCM

 Dissolve 

Reaction: 0°C to RT
Stir 2-4 Hours

Monitor: TLC (EtOAc/Hexane)

 Dropwise Addition 

Quench: Sat. NaHCO3
(Neutralize HCl salts)

 Complete 

Extraction: DCM Layer
Wash: 1N HCl (remove unreacted amine)

Wash: Brine -> Dry (MgSO4)

 Phase Sep 

Purification: Recrystallization
(EtOH/Water) or Flash Column

 Crude Solid 

Final Product:
N-(3-Methoxy-5-methylphenyl)propanamide

 Yield >85% 

Click to download full resolution via product page
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Caption: Step-by-step acylation workflow for the synthesis of N-(3-Methoxy-5-
methylphenyl)propanamide.

Detailed Experimental Procedure
Scale: 10 mmol (approx. 1.37 g of aniline precursor)

Preparation: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar,

dissolve 3-methoxy-5-methylaniline (1.37 g, 10 mmol) in anhydrous Dichloromethane (DCM)

(30 mL).

Base Addition: Add Triethylamine (TEA) (2.1 mL, 15 mmol). Cool the mixture to 0°C using an

ice bath.

Acylation: Dropwise add Propionyl Chloride (0.96 mL, 11 mmol) over 10 minutes. Note: The

reaction is exothermic; control addition rate to maintain temperature <5°C.

Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 3 hours.

Validation: Check TLC (30% EtOAc in Hexane). The starting aniline spot (lower R_f, stains

with ninhydrin) should disappear; the amide product (higher R_f, UV active) should

appear.

Workup:

Quench with saturated aqueous NaHCO₃ (20 mL).

Separate the organic layer.[1]

Wash organic layer with 1N HCl (20 mL) to remove any unreacted aniline and excess

TEA. Critical Step: This ensures the final product is free of amine precursors.

Wash with Brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

Purification: The crude solid is typically pure enough (>95%). If necessary, recrystallize from

Ethanol/Water (9:1) or purify via flash chromatography (Hexane/EtOAc gradient).

Analytical Characterization
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To validate the identity of the synthesized compound, compare spectral data against the

following expected values.

Proton NMR (¹H-NMR, 400 MHz, CDCl₃)
δ 7.5 - 7.8 ppm (1H, broad s): Amide N-H proton.

δ 6.9 - 6.4 ppm (3H, m): Aromatic protons. The substitution pattern (1,3,5) typically yields two

singlets or meta-coupled doublets depending on resolution.

δ 3.80 ppm (3H, s): Methoxy group (-OCH₃).

δ 2.40 ppm (2H, q): Methylene protons of the propanamide group (-CH₂-).

δ 2.30 ppm (3H, s): Methyl group on the aromatic ring (-CH₃).

δ 1.25 ppm (3H, t): Terminal methyl of the propanamide group (-CH₃).

HPLC Purity Method
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 15 minutes.

Detection: UV at 254 nm (aromatic ring) and 210 nm (amide bond).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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